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Compound of Interest

Compound Name: RuBi-GABA

Cat. No.: B560262 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with RuBi-GABA (Ruthenium-bipyridine-

triphenylphosphine caged GABA). Adherence to these protocols is essential for ensuring

laboratory safety and the integrity of your experimental results.

Chemical and Physical Properties of RuBi-GABA

RuBi-GABA is a photo-activated compound that releases GABA upon excitation with visible

light.[1] It offers significant advantages over UV-sensitive caged compounds, including greater

tissue penetration and reduced phototoxicity.[2] Below is a summary of its key properties.

Property Value

Molecular Weight 922.8 g/mol [2]

Molecular Formula C42H39F6N5O2P2Ru

CAS Number 1028141-88-9

Appearance Orange to red solid

Storage Conditions
Store at -20°C, sealed and protected from light

and moisture.

Solubility Soluble in DMSO (up to 25 mM)
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure. While a

specific Safety Data Sheet (SDS) for RuBi-GABA is not readily available, the following

recommendations are based on best practices for handling ruthenium compounds and other

laboratory chemicals.

Body Part Recommended Protection Specifications

Eyes/Face Safety Goggles or Face Shield

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.

Hands Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect for

integrity before each use.

Body Laboratory Coat

A flame-retardant lab coat

should be worn to protect

against splashes.

Respiratory NIOSH-Approved Respirator

Recommended when handling

fine powders or if there is a risk

of generating aerosols.

Operational Plan: Safe Handling Protocol
A systematic approach is crucial for safely handling RuBi-GABA. The following step-by-step

protocol should be followed in a well-ventilated area, preferably within a chemical fume hood.

Preparation:

Gather Materials: Ensure all necessary PPE is in good condition. Have appropriate tools,

such as spatulas and weighing paper, ready.

Prepare Workspace: Designate a clean and well-lit area for handling the compound. Ensure

an eyewash station and safety shower are accessible.
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Consult Documentation: Before starting, review this guide and any available institutional

safety protocols.

Handling:

Weighing and Reconstitution: When weighing the solid compound, take care to avoid

creating dust. For reconstitution, add the solvent slowly and cap the vial securely.

Light Sensitivity: RuBi-GABA is light-sensitive. Protect solutions from light by using amber

vials or wrapping containers in aluminum foil.

Container Management: Keep containers tightly closed when not in use.

In Case of Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Spill Management
In the event of a spill, follow these procedures:

Small Spills: Carefully sweep or absorb the material and place it in a sealed, labeled

container for disposal. Avoid creating dust.

Large Spills: Contain the spill if it is safe to do so. Prevent the material from entering drains

or waterways. Contact your institution's environmental health and safety (EHS) department

for guidance on cleanup and disposal.
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Disposal Plan
Proper disposal of RuBi-GABA and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all RuBi-GABA waste, including contaminated PPE and cleaning materials, in a

designated, clearly labeled, and sealed container. The label should identify the contents as

"Ruthenium-Containing Waste" and include any relevant hazard warnings.

Disposal:

Dispose of the waste through your institution's hazardous waste program. Do not dispose of

RuBi-GABA down the drain or in regular trash.

Recycling: Investigate institutional options for the recovery and recycling of ruthenium, which

can be both environmentally and economically beneficial.

Experimental Workflow for Safe Handling of RuBi-
GABA
The following diagram outlines the key steps for the safe handling of RuBi-GABA in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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